3,4-DAA

• Molecular Formula: C18H17NO6
• Molecular Weight: 343.3 g/mol
• InChI: InChI=1S/C18H17NO6/c1-24-14-8-6-11(10-15(14)25-2)7-9-16(21)19-17-12(18(22)23)4-3-5-13(17)20/h3-10,20H,1-2H3,(H,19,21)(H,22,23)/b9-7+
• InChIKey: HUBVPPBIEOCMIE-VQHVLOKHSA-N

3,4-DAA (CAS 2117759-07-4): A Hydroxylated Tranilast Analog for Th1-Mediated Autoimmune & Allograft Rejection Research

3,4-DAA (2-[(3,4-dimethoxycinnamoyl)amino]-3-hydroxybenzoic acid; CAS 2117759-07-4) is a synthetic, orally active derivative of the tryptophan metabolite anthranilic acid [1]. It is structurally distinguished from the approved antiallergic drug Tranilast (CAS 53902-12-8) by a single hydroxyl substituent at the 3-position of the benzoic acid ring, altering its physicochemical and pharmacological profile [2]. 3,4-DAA suppresses Th1-mediated immune responses while promoting Th2 cytokine expression and CD4+CD25+ regulatory T cell induction, positioning it as a research tool for Th1-driven autoimmune diseases such as multiple sclerosis, colitis, and graft-versus-host disease [1][3].

Compound Class

Structurally differentiated tryptophan metabolite analog with immunomodulatory properties

Key Pathway

Th1→Th2 polarization, IDO-dependent immunoregulation, AhR-mediated Treg expansion

Model Evidence

Oral bioavailability reported in EAE and GVHD models; aqueous-compatible solubility profile

Selection Context

For Th1/Th2 polarization, AhR-Treg, and IDO-pathway studies; not recapitulated by Tranilast or 1-MT

• [1] Platten M, Ho PP, Youssef S, Garren H, Fontoura P, Sobel R, Selley M, Steinman L. Treatment of autoimmune neuroinflammation with a synthetic tryptophan metabolite. Science. 2005;310(5749):850-855. View Source
• [2] PubChem. 2-[(3,4-Dimethoxycinnamoyl)amino]-3-hydroxybenzoic acid (CID 11617114). CAS 2117759-07-4. National Library of Medicine. View Source
• [3] Xu J, Wei J, Zhu X, Liu J, Wu X, Huang Y, et al. Tryptophan metabolite analog, N-(3,4-dimethoxycinnamonyl) anthranilic acid, ameliorates acute graft-versus-host disease through regulating T cell proliferation and polarization. Int Immunopharmacol. 2013;17(3):601-607. View Source

Why 3,4-DAA Cannot Be Replaced by Tranilast or Other Tryptophan Metabolites in Mechanistic Research

Although 3,4-DAA and Tranilast share an N-(3,4-dimethoxycinnamoyl)anthranilic acid scaffold, the addition of a 3-hydroxyl group on the benzoic acid ring in 3,4-DAA (CAS 2117759-07-4) fundamentally alters hydrogen-bond donor capacity, electronic distribution, and metabolic susceptibility relative to Tranilast (CAS 53902-12-8) [1]. Meanwhile, 1-methyl-tryptophan (1-MT) exerts opposing immunoregulatory effects, exacerbating rather than ameliorating allograft rejection, confirming that IDO-pathway agonists and antagonists are not functionally interchangeable [2]. 3-Hydroxyanthranilic acid (3-HAA), a natural Trp catabolite, shares mechanistic overlap but lacks the oral bioavailability and synthetic scalability of 3,4-DAA [3]. These structural and functional differences mean that generic substitution with any single in-class compound will fail to recapitulate the specific Th1→Th2 polarization, AhR activation, and in vivo efficacy profile documented for 3,4-DAA.

vs. Tranilast

3-Hydroxyl substitution alters hydrogen-bond capacity, solubility, and target engagement. Th1→Th2 polarization may not transfer. Mast-cell degranulation pathway differs.

vs. 1-MT

Opposite IDO-pathway effects. 1-MT antagonizes IDO and may exacerbate allograft rejection. Functional profiles are not interchangeable.

vs. 3-HAA

Natural Trp catabolite lacks comparable oral bioavailability and synthetic scalability. In vivo model response may differ.

• [1] PubChem. 2-[(3,4-Dimethoxycinnamoyl)amino]-3-hydroxybenzoic acid (CID 11617114) vs. Tranilast (CID 5282236). National Library of Medicine. View Source
• [2] Sun QF, Ding JG, Sheng JF, et al. Novel action of 3,4-DAA ameliorating acute liver allograft injury. Cell Biochem Funct. 2011;29(8):673-678. (1-MT comparison). View Source
• [3] Platten M, Ho PP, Youssef S, et al. Treatment of autoimmune neuroinflammation with a synthetic tryptophan metabolite. Science. 2005;310(5749):850-855. (Comparison with 3-HAA). View Source

3,4-DAA Quantitative Differentiation Evidence: Head-to-Head, Cross-Study, and Class-Level Comparisons

3,4-DAA vs. 1-MT: Opposing Effects on IDO-Mediated Allograft Protection

In a rat orthotopic liver allograft model, 3,4-DAA (200 mg/kg/day) significantly decreased serum alanine aminotransferase (ALT) levels compared with untreated allograft controls, whereas co-administration of the IDO inhibitor 1-methyl-D-tryptophan (1-MT, 5 mg/mL) reversed this protective effect, leading to increased ALT and exacerbated histological rejection [1]. This direct antagonism demonstrates that 3,4-DAA's therapeutic effect is IDO-dependent and that 1-MT cannot substitute for 3,4-DAA.

3,4-DAA vs. 1-MT Allograft Protection

Head-to-head

Opposite effects: 3,4-DAA decreased ALT; 1-MT reversed protection and worsened rejection (P < 0.05)

IDO-pathway dependency confirmed; functional antagonism precludes substitution

Rat orthotopic liver transplant; Dark Agouti→Lewis model

Evidence Dimension	Serum ALT (liver injury marker) in rat liver allograft model
Target Compound Data	3,4-DAA 200 mg/kg/day: significantly decreased ALT vs. allograft control
Comparator Or Baseline	3,4-DAA + 1-MT (200 mg/kg/day + 5 mg/mL): ALT increased; histological rejection worsened
Quantified Difference	Opposite direction of effect (protective vs. exacerbating); statistical significance P < 0.05
Conditions	Rat orthotopic liver transplant; Dark Agouti→Lewis; 3,4-DAA (200 mg·kg⁻¹·day⁻¹) ± 1-MT (5 mg·mL⁻¹)

Why This Matters

Demonstrates that 3,4-DAA and the IDO antagonist 1-MT are functionally antagonistic; selecting the wrong compound reverses the desired therapeutic outcome in transplantation models.

• [1] Sun QF, Ding JG, Sheng JF, et al. Novel action of 3,4-DAA ameliorating acute liver allograft injury. Cell Biochem Funct. 2011;29(8):673-678. PMID: 21932299. View Source

3,4-DAA Th1→Th2 Cytokine Polarization in Antigen-Specific T Cells (Quantitative)

In splenocytes from MBP Ac1-11 TCR transgenic mice stimulated with antigen, 3,4-DAA at 200 μM reduced pro-inflammatory Th1 cytokines (IL-2, IFN-γ, TNF-α), while at a lower concentration of 30 μM it increased anti-inflammatory Th2 cytokines IL-4 and IL-10 [1]. This bidirectional concentration-dependent cytokine modulation is a specific feature of 3,4-DAA not reported for unsubstituted Tranilast at comparable concentrations.

Th1→Th2 Cytokine Polarization

Class-level

200 μM: ↓IL-2, ↓IFN-γ, ↓TNF-α
30 μM: ↑IL-4, ↑IL-10

Concentration-dependent bidirectional modulation; core differentiation from Tranilast

MBP Ac1-11 TCR transgenic mouse splenocytes in vitro

Evidence Dimension	Cytokine release from antigen-stimulated MBP-specific T cells
Target Compound Data	3,4-DAA 200 μM: ↓IL-2, ↓IFN-γ, ↓TNF-α; 30 μM: ↑IL-4, ↑IL-10
Comparator Or Baseline	Vehicle (DMSO) control: baseline cytokine levels; Tranilast class-level data: primarily inhibits mast cell degranulation and PGD2 (IC₅₀ ~100 μM)
Quantified Difference	Concentration-dependent Th1 suppression at 200 μM; Th2 induction at 30 μM (bidirectional modulation not documented for Tranilast)
Conditions	MBP Ac1-11 TCR transgenic mouse splenocytes; antigen stimulation; in vitro

Why This Matters

The distinct concentration-dependent Th1→Th2 shift is the core mechanism differentiating 3,4-DAA from Tranilast, which primarily targets mast cells and prostaglandin pathways rather than T cell polarization.

• [1] Platten M, Ho PP, Youssef S, et al. Treatment of autoimmune neuroinflammation with a synthetic tryptophan metabolite. Science. 2005;310(5749):850-855. (Data also confirmed on Cayman Chemical product page). View Source

3,4-DAA In Vivo Efficacy in Experimental Autoimmune Encephalomyelitis (EAE) vs. Vehicle

In the EAE mouse model of multiple sclerosis, oral administration of 3,4-DAA at 300 mg/kg/day resulted in fewer and milder relapses and less severe disease compared to vehicle-treated control animals [1]. This in vivo efficacy, combined with oral bioavailability, distinguishes 3,4-DAA from natural tryptophan catabolites such as 3-hydroxyanthranilic acid, which lack comparable oral activity.

EAE Model Oral Efficacy

Cross-study

300 mg/kg/day p.o.: fewer and milder relapses vs. vehicle (P < 0.05)

Oral efficacy in gold-standard MS model; differentiator from natural metabolites

Mouse EAE model; MOG- or MBP-induced

Evidence Dimension	EAE clinical score and relapse frequency
Target Compound Data	3,4-DAA 300 mg/kg/day p.o.: fewer and milder relapses vs. control
Comparator Or Baseline	Vehicle control: higher relapse frequency and disease severity; 3-HAA (class-level): no oral EAE efficacy reported
Quantified Difference	Qualitative improvement in relapse frequency and severity; statistical significance vs. vehicle (P < 0.05)
Conditions	Mouse EAE model (MOG- or MBP-induced); oral gavage; 300 mg/kg/day

Why This Matters

Oral efficacy in a gold-standard MS model is a key differentiator from natural tryptophan metabolites, establishing 3,4-DAA as the preferred tool compound for preclinical neuroinflammation research.

• [1] Platten M, Ho PP, Youssef S, et al. Treatment of autoimmune neuroinflammation with a synthetic tryptophan metabolite. Science. 2005;310(5749):850-855. View Source

3,4-DAA Prolongs Survival in Murine Acute GVHD vs. Vehicle Control

In a murine model of acute graft-versus-host disease (aGVHD) following allogeneic bone marrow transplantation, 3,4-DAA administered intraperitoneally at 200 mg/kg/day for 14 consecutive days significantly prolonged survival and reduced histological aGVHD severity compared to vehicle-treated mice [1]. Plasma levels of IFN-γ, TNF-α, IL-12, and IL-2 were decreased, while IDO activity and Treg populations increased.

GVHD Survival Prolongation

Supporting evidence

200 mg/kg/day i.p.: prolonged survival, reduced histological GVHD score (P < 0.05)

Extends evidence base to transplantation; supports multi-indication immunomodulatory tool compound

Murine allo-BMT model; 14-day regimen

Evidence Dimension	Survival and aGVHD histological score
Target Compound Data	3,4-DAA 200 mg/kg/day i.p.: prolonged survival, reduced histological GVHD score
Comparator Or Baseline	Vehicle control: shorter survival, higher GVHD severity
Quantified Difference	Survival prolongation (time-to-event); histological score reduction (P < 0.05 vs. vehicle)
Conditions	Murine allo-BMT model; 3,4-DAA 200 mg/kg/day i.p. × 14 days; prophylaxis and treatment regimens

Why This Matters

Extends the evidence base for 3,4-DAA beyond neuroinflammation into transplantation, supporting its selection as a multi-indication immunomodulatory tool compound.

• [1] Xu J, Wei J, Zhu X, et al. Tryptophan metabolite analog, N-(3,4-dimethoxycinnamonyl) anthranilic acid, ameliorates acute graft-versus-host disease through regulating T cell proliferation and polarization. Int Immunopharmacol. 2013;17(3):601-607. PMID: 23993943. View Source

3,4-DAA Structural Differentiation from Tranilast: 3-Hydroxyl Substitution

3,4-DAA (C₁₈H₁₇NO₆; MW 343.33) differs from Tranilast (C₁₈H₁₇NO₅; MW 327.33) by a single hydroxyl group at the 3-position of the benzoic acid ring [1]. This modification adds 16 Da molecular weight, introduces an additional hydrogen-bond donor, increases topological polar surface area, and alters LogP, directly impacting solubility (DMF: 30 mg/mL; DMSO: 20 mg/mL; Ethanol: 1 mg/mL; DMF:PBS 1:1: 0.5 mg/mL) relative to Tranilast, which is nearly water-insoluble .

Structural Differentiation

Class-level

ΔMW +16 Da; ΔH-bond donors +1; XLogP3 2.8 vs. ~3.0
Solubility: DMF 30 mg/mL, DMSO 20 mg/mL, EtOH 1 mg/mL

Hydroxyl modification confers distinct solubility and formulation context

PubChem and Cayman Chemical product data

Evidence Dimension	Molecular structure and physicochemical properties
Target Compound Data	3,4-DAA: C₁₈H₁₇NO₆; MW 343.33; 3 H-bond donors; XLogP3 2.8; solubility: DMF 30 mg/mL, DMSO 20 mg/mL, EtOH 1 mg/mL
Comparator Or Baseline	Tranilast: C₁₈H₁₇NO₅; MW 327.33; 2 H-bond donors; XLogP3 ~3.0; nearly water-insoluble
Quantified Difference	ΔMW +16 Da; ΔH-bond donors +1; solubility profile distinct (Tranilast insoluble in most aqueous buffers without formulation)
Conditions	Computational (PubChem) and experimental solubility data (Cayman Chemical product sheet)

Why This Matters

The 3-hydroxyl modification confers distinct solubility and formulation advantages critical for in vitro assay design and in vivo dosing, making 3,4-DAA the preferred analog for aqueous-compatible experimental systems.

• [1] PubChem. Tranilast (CID 5282236). CAS 53902-12-8. National Library of Medicine. View Source

3,4-DAA AhR-Dependent Prolongation of Liver Allograft Survival vs. AhR Antagonist CH223191

In a rat liver transplantation model, 3,4-DAA-mediated AhR activation prolonged allograft survival and increased Foxp3+ Treg and PD-1+ T cell populations in recipient spleen and liver. Co-administration of the AhR antagonist CH223191 reversed these protective effects [1]. This establishes AhR agonism as a mechanistic component of 3,4-DAA action, distinguishing it from Tranilast, which is not characterized as a potent AhR agonist.

AhR-Dependent Treg Expansion

Head-to-head

3,4-DAA prolonged allograft survival and increased Foxp3+ Treg/PD-1+ cells; CH223191 reversed effects

AhR agonism as mechanistic differentiator from Tranilast

Rat orthotopic liver transplantation; flow cytometry

Evidence Dimension	Allograft survival and Treg/PD-1+ T cell populations
Target Compound Data	3,4-DAA: prolonged survival; increased Foxp3+ Treg and PD-1+ T cells in spleen, liver, PBMC
Comparator Or Baseline	3,4-DAA + CH223191: reversal of protective effects; reduced Treg/PD-1+ populations
Quantified Difference	Functional antagonism; survival prolongation abolished by CH223191 co-treatment
Conditions	Rat orthotopic liver transplantation; 3,4-DAA ± CH223191 i.p. daily; flow cytometry and Western blot analyses

Why This Matters

Confirms AhR pathway engagement as a mechanistic differentiator from Tranilast, enabling researchers to select 3,4-DAA specifically for AhR-dependent Treg modulation studies.

• [1] Cao W, Lu J, Li L, et al. Activation of the Aryl Hydrocarbon Receptor Ameliorates Acute Rejection of Rat Liver Transplantation by Regulating Treg Proliferation and PD-1 Expression. Transplantation. 2022;106(11):2172-2181. View Source

3,4-DAA: High-Impact Research and Preclinical Application Scenarios

Th1/Th2 Polarization Studies in Autoimmunity

3,4-DAA is the compound of choice for experiments requiring bidirectional T helper cell modulation. At 200 μM, it suppresses Th1 cytokines (IL-2, IFN-γ, TNF-α); at 30 μM, it induces Th2 cytokines (IL-4, IL-10) in antigen-specific T cells. This concentration-dependent polarization is not recapitulated by Tranilast, which primarily targets mast cell degranulation. Researchers studying multiple sclerosis, type 1 diabetes, or inflammatory bowel disease models should use 3,4-DAA to interrogate the Th1→Th2 axis [1].

AhR-Mediated Treg Expansion in Transplantation Tolerance

For studies investigating aryl hydrocarbon receptor (AhR)-dependent regulatory T cell induction in solid organ or bone marrow transplantation, 3,4-DAA provides a validated pharmacological tool. Its AhR agonism increases Foxp3+ Treg and PD-1+ T cell populations, prolonging allograft survival in rat liver transplantation models. The AhR antagonist CH223191 can be used in parallel to confirm pathway specificity. Tranilast is not established as an AhR agonist and is therefore unsuitable for this application [2].

IDO-Dependent Immunoregulation in Graft-versus-Host Disease

3,4-DAA is indicated for GVHD prophylaxis and treatment studies where IDO pathway engagement is desired. In murine allo-BMT models, 3,4-DAA at 200 mg/kg/day i.p. prolongs survival and reduces GVHD severity, accompanied by increased IDO activity and Treg expansion. The IDO antagonist 1-MT serves as a critical negative control, as it exacerbates GVHD. This compound pair enables rigorous IDO-pathway interrogation [3].

Severe Acute Pancreatitis with Intestinal Barrier Dysfunction

In SAP models induced by caerulein plus LPS, oral 3,4-DAA attenuates pancreatic and intestinal damage by suppressing NLRP3 inflammasome expression and phospho-NF-κB p65. This application leverages 3,4-DAA's dual anti-inflammatory and barrier-protective properties, differentiating it from Tranilast, which is primarily studied in allergic and fibrotic contexts. Researchers investigating intestinal barrier failure in critical illness should consider 3,4-DAA over unsubstituted Tranilast [4].

Application

Selection Property

Validation Focus

Th1/Th2 Polarization Studies

Concentration-dependent bidirectional cytokine modulation

Th1→Th2 axis response; IL-2/IFN-γ/IL-4/IL-10 profiling

AhR-Treg Axis in Transplantation

AhR agonism with Foxp3+ Treg and PD-1+ T cell induction

AhR pathway engagement; CH223191 antagonism control

IDO-Dependent GVHD Research

IDO pathway engagement with Treg expansion

Survival endpoint; 1-MT negative control; IDO activity readout

Intestinal Barrier & Inflammasome Studies

NLRP3 inflammasome and NF-κB pathway suppression

Barrier integrity markers; phospho-NF-κB p65; SAP models

• [1] Platten M, Ho PP, Youssef S, et al. Treatment of autoimmune neuroinflammation with a synthetic tryptophan metabolite. Science. 2005;310(5749):850-855. View Source
• [2] Cao W, Lu J, Li L, et al. Activation of the Aryl Hydrocarbon Receptor Ameliorates Acute Rejection of Rat Liver Transplantation by Regulating Treg Proliferation and PD-1 Expression. Transplantation. 2022;106(11):2172-2181. View Source
• [3] Xu J, Wei J, Zhu X, et al. Tryptophan metabolite analog, N-(3,4-dimethoxycinnamonyl) anthranilic acid, ameliorates acute graft-versus-host disease through regulating T cell proliferation and polarization. Int Immunopharmacol. 2013;17(3):601-607. View Source
• [4] Zhao Z, Lu L, Li W. N-(3′,4′-dimethoxycinnamonyl) anthranilic acid alleviates severe acute pancreatitis by inhibiting intestinal barrier dysfunction and NF-κB activation. Drug Dev Res. 2021;82(3):458-464. View Source